Cas no 2680618-87-3 (3-methyl-7-(prop-2-en-1-yloxy)carbonyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid)

• Product Name: 3-methyl-7-(prop-2-en-1-yloxy)carbonyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid
• CAS No: 2680618-87-3
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 5652550
• PubChem ID: 165915265
• Update Time: 2025-07-09

3-methyl-7-(prop-2-en-1-yloxy)carbonyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282298
• 2680618-87-3
• 3-methyl-7-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid
• 3-methyl-7-(prop-2-en-1-yloxy)carbonyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid

• Inchi： 1S/C11H14N4O4/c1-3-4-19-11(18)15-6-9-13-12-7(2)14(9)5-8(15)10(16)17/h3,8H,1,4-6H2,2H3,(H,16,17)
• InChI Key： CXJFCDCECWMRNG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2=NN=C(C)N2CC1C(=O)O)=O

Computed Properties

• Exact Mass: 266.10150494g/mol
• Monoisotopic Mass: 266.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-methyl-7-(prop-2-en-1-yloxy)carbonyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-6-carboxylic acid

3-Methyl-7-(prop-2-en-1-yloxy)carbonyl-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-6-carboxylic Acid

The compound with CAS No. 2680618-87-3, known as 3-methyl-7-(prop-2-en-1-yloxy)carbonyl-5H,6H,7H,8H-1,2,4-triazolo[4,3-a]pyrazine-6-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound belongs to the class of triazolopyrazines, which are known for their unique structural properties and versatile applications in drug design and development.

Triazolopyrazines are heterocyclic compounds that combine the structural features of triazoles and pyrazines. The presence of a methyl group at the 3-position and a propenyl oxy carbonyl group at the 7-position introduces additional functional diversity to this molecule. These substituents not only enhance the molecule's stability but also contribute to its potential as a bioactive agent.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that triazolopyrazines can serve as effective scaffolds for designing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The carboxylic acid group at the 6-position plays a critical role in these interactions by facilitating hydrogen bonding with target proteins.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. A study in *Organic Letters* reported a novel approach to synthesizing similar triazolopyrazine derivatives using microwave-assisted conditions, which significantly reduces reaction time while maintaining high yields. This method could be adapted for the synthesis of CAS No. 2680618-87-3, making it more accessible for further research and development.

In terms of applications, CAS No. 2680618-87-3 has shown promise in preliminary biological assays as a potential anti-inflammatory agent. Its ability to modulate key inflammatory pathways makes it a candidate for further investigation in preclinical models of chronic inflammation and autoimmune diseases.

Moreover, the structural flexibility of this compound allows for further modification to enhance its pharmacokinetic properties. Researchers have explored the use of propenyl substituents to improve drug solubility and bioavailability without compromising its biological activity.

Given its unique structure and emerging applications in drug discovery, CAS No. 2680618-87-3 represents an exciting avenue for future research in medicinal chemistry and related fields.